Cas no 18979-60-7 (4-Propylbenzene-1,3-diol)

• Product Name: 4-Propylbenzene-1,3-diol
• CAS No: 18979-60-7
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• MDL: MFCD00020120
• CID: 51195
• PubChem ID: 87874
• Update Time: 2025-06-14

4-Propylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-Propylbenzene-1,3-diol
• 4-Propyl-1,3-benzenediol
• 4-PROPYLRESORCINOL
• 1,3-Benzenediol,4-propyl
• 2,4-dihydroxy-1-propylbenzene
• 2.4-Dihydroxy-1-propyl-benzol
• 4-n-Propylresorcinol
• 4-propyl-benzene-1,3-diol
• 4-Propyl-resorcin
• Einecs 242-714-7
• 4-Propylbenzene-1,3-diol [4-propylresorcinol]
• 1,3-Benzenediol, 4-propyl-
• N3P36AAK2U
• DJDHQJFHXLBJNF-UHFFFAOYSA-N
• 1,3-Benzenediol,4-propyl-
• 4-Propyl-1,3-benzenediol #
• 9885AA
• SBB055249
• FCH922122
• AS06999
• VZ29703
• RP21626
• BC2
• AMY40717
• NS00026202
• J-515975
• CS-0152424
• 6-propylresorcinol
• 18979-60-7
• MFCD00020120
• UNII-N3P36AAK2U
• FT-0637776
• J-012248
• Q27284514
• RESORCINOL, 4-PROPYL-
• C73634
• DTXSID90172402
• SCHEMBL68200
• AC-14366
• A813361
• AKOS006345757
• TS-02026
• DB-044717
• DTXCID2094893

• MDL： MFCD00020120
• Inchi： 1S/C9H12O2/c1-2-3-7-4-5-8(10)6-9(7)11/h4-6,10-11H,2-3H2,1H3
• InChI Key： DJDHQJFHXLBJNF-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1CCC)O

Computed Properties

• Exact Mass: 152.08400
• Monoisotopic Mass: 152.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 1.8
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: White powder
• Density: 1.0505 (rough estimate)
• Melting Point: 82.5°C
• Boiling Point: 234.66°C (rough estimate)
• Flash Point: 139.2 °C
• Refractive Index: 1.4024 (estimate)
• PSA: 40.46000
• LogP: 2.05030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Propylbenzene-1,3-diol

Research Brief on 4-Propylbenzene-1,3-diol (CAS: 18979-60-7): Recent Advances and Applications in Chemical Biology and Medicine

4-Propylbenzene-1,3-diol (CAS: 18979-60-7), also known as 4-propylresorcinol, is a phenolic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its diverse biological activities and potential therapeutic applications. Recent studies have explored its roles as an antioxidant, antimicrobial agent, and modulator of enzymatic pathways, making it a promising candidate for drug development and biomedical applications. This research brief synthesizes the latest findings on this compound, highlighting its mechanisms of action, pharmacological properties, and emerging uses in medicine.

One of the key areas of investigation has been the antioxidant properties of 4-propylbenzene-1,3-diol. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent free radical scavenging activity, outperforming several well-known antioxidants in vitro. The study attributed this activity to the presence of two hydroxyl groups on the benzene ring, which facilitate electron donation and stabilization of reactive oxygen species. These findings suggest potential applications in mitigating oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions.

In the realm of antimicrobial research, 4-propylbenzene-1,3-diol has shown promising activity against a range of pathogenic bacteria and fungi. A recent publication in Antimicrobial Agents and Chemotherapy reported that the compound inhibits the growth of methicillin-resistant Staphylococcus aureus (MRSA) by disrupting bacterial cell membrane integrity and interfering with quorum sensing pathways. The study also noted synergistic effects when 4-propylbenzene-1,3-diol was combined with conventional antibiotics, opening new avenues for combating antibiotic resistance.

From a pharmacological perspective, researchers have investigated the compound's potential as a modulator of enzymatic activity. A 2024 study in Biochemical Pharmacology revealed that 4-propylbenzene-1,3-diol acts as a selective inhibitor of tyrosinase, an enzyme involved in melanin production. This property has sparked interest in developing the compound as a therapeutic agent for hyperpigmentation disorders and as a cosmetic ingredient for skin-lightening formulations. The study provided detailed structure-activity relationship (SAR) data, which could guide future molecular optimization efforts.

Recent advances in synthetic chemistry have also improved the production and derivatization of 4-propylbenzene-1,3-diol. A paper in Organic Process Research & Development (2023) described an efficient, scalable synthesis route with high yield and purity, addressing previous challenges in large-scale production. Additionally, several research groups have reported novel derivatives with enhanced bioavailability and target specificity, expanding the compound's potential applications in drug discovery.

Looking forward, the diverse biological activities of 4-propylbenzene-1,3-diol position it as a versatile scaffold for pharmaceutical development. Current research directions include exploring its anti-inflammatory properties, investigating potential anticancer effects, and developing targeted delivery systems to improve its therapeutic index. As understanding of its molecular mechanisms deepens, this compound may yield important contributions to addressing various unmet medical needs in the coming years.